Cas no 954224-78-3 (3-(2-fluoro-4-methylphenoxy)pyrrolidine)

• Product Name: 3-(2-fluoro-4-methylphenoxy)pyrrolidine
• CAS No: 954224-78-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 1987633
• PubChem ID: 24902381
• Update Time: 2026-04-28

3-(2-fluoro-4-methylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methyl-phenoxy)-pyrrolidine
• 3-(2-fluoro-4-methylphenoxy)pyrrolidine

Computed Properties

• Exact Mass: 195.10600

Experimental Properties

• PSA: 21.26000
• LogP: 2.20360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-fluoro-4-methylphenoxy)pyrrolidine

Introduction to Compound with CAS No. 954224-78-3 and Product Name: 3-(2-fluoro-4-methylphenoxy)pyrrolidine

The compound with the CAS number 954224-78-3 and the product name 3-(2-fluoro-4-methylphenoxy)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a fluoro group at the 2-position of the phenyl ring and a methyl group at the 4-position introduces specific electronic and steric properties that can influence its biological activity. The pyrrolidine moiety further enhances its potential as a pharmacophore, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds with tailored properties to address unmet medical needs. The compound 3-(2-fluoro-4-methylphenoxy)pyrrolidine is no exception. Its structural design suggests potential utility in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition. The fluoro substitution pattern is known to enhance metabolic stability and binding affinity, while the methyl group can influence solubility and bioavailability. These features make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluoro group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. In the case of 3-(2-fluoro-4-methylphenoxy)pyrrolidine, the strategic placement of this group is expected to enhance its interaction with biological targets, thereby increasing its therapeutic efficacy. Furthermore, the pyrrolidine ring is a common motif in many bioactive molecules, contributing to their binding affinity and selectivity.

The synthesis of 3-(2-fluoro-4-methylphenoxy)pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern organic synthesis techniques.

Biological evaluation of 3-(2-fluoro-4-methylphenoxy)pyrrolidine has revealed promising results in preclinical studies. Initial assays have shown activity against several targets of interest, including neurotransmitter receptors and enzymes involved in inflammation and pain signaling. The compound's ability to modulate these pathways makes it a potential candidate for treating neurological disorders, chronic pain conditions, and other inflammatory diseases. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The development of novel pharmaceuticals relies heavily on computational modeling and molecular dynamics simulations to predict and understand biological interactions. In the case of 3-(2-fluoro-4-methylphenoxy)pyrrolidine, computational studies have been instrumental in identifying key interactions with target proteins. These simulations have provided insights into how the compound binds to its intended receptors, offering valuable guidance for structure-activity relationship (SAR) studies. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for further experimental validation.

The potential applications of 3-(2-fluoro-4-methylphenoxy)pyrrolidine extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for developing probes and tools used in biochemical research. For instance, derivatives of this compound could be used as selective inhibitors or activators for specific enzymes or receptors, aiding in the study of complex biological pathways. Additionally, its fluorinated aromatic core could serve as a foundation for designing imaging agents used in diagnostic applications.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective drugs reach the market. The development process for 3-(2-fluoro-4-methylphenoxy)pyrrolidine must adhere to rigorous guidelines set forth by regulatory agencies such as the FDA and EMA. This includes comprehensive toxicological studies to assess acute and chronic effects, as well as pharmacokinetic evaluations to determine dosing regimens and route of administration. Compliance with these regulations is essential for advancing this compound from preclinical stages to clinical trials.

The economic impact of discovering new drugs cannot be overstated. Pharmaceutical companies invest billions annually in research and development, driven by the need for innovative therapies to address global health challenges. The potential success of 3-(2-fluoro-4-methylphenoxy)pyrrolidine could translate into significant commercial opportunities if it demonstrates clinical efficacy and safety in human trials. This underscores the importance of continued investment in drug discovery programs that explore novel chemical entities like this one.

In conclusion,3-(2-fluoro-4-methylphenoxy)pyrrolidine (CAS No. 954224-78-3) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, combined with preliminary biological activity, make it an attractive molecule for addressing various therapeutic needs. As research progresses, this compound will likely play a significant role in advancing our understanding of disease mechanisms and developing new treatments.